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Compound of Interest

Compound Name: lImenite

Cat. No.: B1198559

These application notes provide a comprehensive overview and detailed protocols for the
production of synthetic rutile from ilmenite ore. The primary focus is on the Becher process, a
widely recognized hydrometallurgical method for upgrading ilmenite. This document is
intended for researchers, scientists, and professionals in materials science and chemical
engineering.

Introduction

limenite (FeTiOs) is a major source of titanium dioxide (TiOz), a crucial white pigment in
various industries. However, the presence of iron in ilmenite necessitates an upgrading
process to produce high-purity TiO2, known as synthetic rutile. Synthetic rutile typically contains
90-96% TiO2, making it a suitable feedstock for the chloride process of TiO2 pigment
production.[1][2] The Becher process is a multi-step method involving oxidation, reduction,
aeration, and leaching to effectively remove iron oxides from the ilmenite ore.[3][4]

Process Overview: The Becher Process

The Becher process is a hydrometallurgical route for beneficiating ilmenite to produce
synthetic rutile. The core principle is the selective removal of iron. The process can be broadly
divided into four key stages:

o Oxidation: The ilmenite ore is first heated in the presence of air to convert ferrous iron (Fe2*)
to ferric iron (Fe3+).
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e Reduction: The oxidized ilmenite is then reduced at high temperatures, typically with coal or
another carbonaceous material, to convert the iron oxides to metallic iron.

» Aeration (Rusting): The metallic iron is selectively oxidized and removed as iron oxide
precipitate in an aerated solution, often containing a catalyst like ammonium chloride.

e Acid Leaching: The remaining material is treated with acid to dissolve residual iron and other
impurities, further upgrading the TiO2 content.

Quantitative Data

The following tables summarize typical quantitative data for the composition of raw ilmenite,
process parameters for synthetic rutile production, and the composition of the final synthetic
rutile product.

Table 1: Typical Chemical Composition of limenite Feedstock

Component Concentration (wt%)
TiO2 40 - 65%

Fe20s3 25 - 35%

FeO 10 - 25%

SiO2 0.5-6.4%

Al203 0.5-1.5%

MgO 0.5-7.6%

MnO 0.5-2.0%

Source: Data compiled from multiple sources.

Table 2: Typical Process Parameters for the Becher Process
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Process Step Parameter Value
Oxidation Temperature 800 - 1000 °C
Atmosphere Air

Reduction Temperature > 1200 °C
Reductant Coal, Anthracite

Reductant Ratio

Varies based on ore

composition
Duration 4 hours
] 1% Ammonium Chloride
Aeration Catalyst ]
(NHa4ClI) solution
Temperature 70 °C
Air Flow Rate 4 L/min
Liquid/Solid Ratio 71
Duration 5 -9 hours
) ) ) Sulfuric Acid (H2SOa) or
Acid Leaching Acid ] ]
Hydrochloric Acid (HCI)
Acid Concentration 10 - 20%
Temperature 70-100 °C
Duration 6 - 12 hours

Source: Data compiled from multiple sources including.[2][5][6][7]

Table 3: Typical Chemical Composition of Synthetic Rutile
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Component Concentration (wt%)
TiO2 > 90 - 96%

Total Iron (as Fe203) <2-3%

SiO2 < 2%

Al203 <1%

MgO < 0.5%

Source: Data compiled from multiple sources including.[1][3][8]

Experimental Protocols

The following are detailed protocols for the key experimental stages in the production of
synthetic rutile from ilmenite via the Becher process.

Protocol 1: Oxidation of limenite

Objective: To oxidize the ferrous iron (Fe2*) in ilmenite to ferric iron (Fes3*).
Materials and Equipment:

limenite ore concentrate

High-temperature furnace or rotary kiln

Ceramic crucibles

Tongs

Safety glasses, gloves, and lab coat
Procedure:
e Place a known quantity of ilmenite ore concentrate into a ceramic crucible.

e Place the crucible in a high-temperature furnace.
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» Heat the furnace to a temperature between 800 °C and 1000 °C in an air atmosphere.

¢ Maintain this temperature for a sufficient duration (typically 1-2 hours) to ensure complete
oxidation. The chemical transformation is: 4FeTiOs + O2 — 2Fe203-TiO2 + 2TiO2[1][2]

 After the designated time, turn off the furnace and allow it to cool down to room temperature.

o Carefully remove the crucible containing the oxidized ilmenite using tongs.

Protocol 2: Reduction of Oxidized limenite

Objective: To reduce the iron oxides in the oxidized ilmenite to metallic iron.
Materials and Equipment:

e Oxidized ilmenite

¢ Reducing agent (e.g., powdered coal or anthracite)

o High-temperature tube furnace or rotary kiln with an inert atmosphere capability
e Ceramic boat or crucible

 Inert gas supply (e.g., Nitrogen or Argon)

e Tongs

o Safety glasses, gloves, and lab coat

Procedure:

e Thoroughly mix the oxidized ilmenite with the powdered reducing agent. The ratio will
depend on the iron content of the ore.

¢ Place the mixture into a ceramic boat or crucible.
¢ Place the boat into the tube furnace.

e Purge the furnace with an inert gas to remove any oxygen.
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» Heat the furnace to a temperature greater than 1200 °C.[2]

» Maintain this temperature for approximately 4 hours to ensure the reduction of iron oxide to
metallic iron. The primary reaction is: Fe203-TiO2 + 3CO - 2Fe + TiO2 + 3CO (CO is
generated from the reaction of carbon with residual oxygen and CO2).[1][2]

« After the reduction period, turn off the furnace and allow it to cool to room temperature under
the inert atmosphere.

e Remove the reduced ilmenite, which now contains metallic iron intermixed with titanium
dioxide.

Protocol 3: Aeration (Rusting) of Reduced limenite

Objective: To selectively oxidize and remove the metallic iron as a precipitate.

Materials and Equipment:

Reduced ilmenite

o Ammonium chloride (NH4Cl)

e Deionized water

o Glass reactor or beaker

e Magnetic stirrer and stir bar or overhead stirrer

» Air pump or compressed air source with a sparger

o Heating mantle or water bath

e pH meter

« Filtration apparatus (e.g., Buchner funnel, filter paper)

e Drying oven

Procedure:
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Prepare a 1% (w/v) ammonium chloride solution in deionized water.

Place the reduced ilmenite into the glass reactor.

Add the ammonium chloride solution to achieve a liquid-to-solid ratio of approximately 7:1.[7]
Begin stirring the slurry to keep the solids suspended.

Heat the slurry to approximately 70 °C.[7]

Bubble air through the slurry using a sparger at a controlled flow rate (e.g., 4 L/min).[7]

Continue the aeration process for 5-9 hours. During this time, the metallic iron will "rust" and
precipitate as iron oxides.

After the aeration is complete, stop the heating and air supply.
Separate the solid synthetic rutile from the iron oxide slime and the solution by filtration.
Wash the collected solids with deionized water to remove any remaining catalyst solution.

Dry the washed solids in an oven at 105 °C.

Protocol 4: Acid Leaching of Aerated Product

Objective: To remove residual iron and other acid-soluble impurities.

Materials and Equipment:

Aerated and dried synthetic rutile precursor
Sulfuric acid (H2S0Oa4) or Hydrochloric acid (HCI)
Deionized water

Glass reactor with a condenser

Heating mantle
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Magnetic stirrer and stir bar or overhead stirrer

Filtration apparatus

Drying oven

Personal protective equipment (acid-resistant gloves, apron, safety goggles, fume hood)

Procedure:

Prepare a 10-20% solution of sulfuric acid or hydrochloric acid in deionized water under a
fume hood. Caution: Always add acid to water slowly.

» Place the dried synthetic rutile precursor into the glass reactor.
e Add the acid solution to the reactor.
e Heat the mixture to 70-100 °C with continuous stirring.[6]

e Maintain the reaction for 6-12 hours to dissolve the remaining iron oxides and other
impurities.[6]

 After the leaching period, allow the mixture to cool to a safe temperature.

« Filter the slurry to separate the purified synthetic rutile.

e Wash the solid product thoroughly with deionized water until the filtrate is neutral (pH ~7).
» Dry the final synthetic rutile product in an oven at 105 °C.

Visualizations

The following diagrams illustrate the key workflows and relationships in the production of
synthetic rutile from ilmenite.
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Caption: Workflow of the Becher process for synthetic rutile production.
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Caption: Key chemical transformations in synthetic rutile production.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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